Cas no 2228628-34-8 (tert-butyl N-(1-amino-5,5,5-trifluoropentan-2-yl)carbamate)

• Product Name: tert-butyl N-(1-amino-5,5,5-trifluoropentan-2-yl)carbamate
• CAS No: 2228628-34-8
• MF: C₁₀H₁₉F₃N₂O₂
• MW: 256.265273332596
• CID: 5974501
• PubChem ID: 165828660
• Update Time: 2025-10-29

tert-butyl N-(1-amino-5,5,5-trifluoropentan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-amino-5,5,5-trifluoropentan-2-yl)carbamate
• EN300-1875787
• 2228628-34-8

• Inchi： 1S/C10H19F3N2O2/c1-9(2,3)17-8(16)15-7(6-14)4-5-10(11,12)13/h7H,4-6,14H2,1-3H3,(H,15,16)
• InChI Key： JCYONHWKQFTCSF-UHFFFAOYSA-N
• SMILES： FC(CCC(CN)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 256.13986234g/mol
• Monoisotopic Mass: 256.13986234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(1-amino-5,5,5-trifluoropentan-2-yl)carbamate

tert-butyl N-(1-amino-5,5,5-trifluoropentan-2-yl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(1-amino-5,5,5-trifluoropentan-2-yl)carbamate (CAS No. 2228628-34-8) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique combination of functional groups and structural features, making it a valuable tool in various research and industrial applications. In this article, we will delve into the properties, synthesis methods, and potential applications of this compound while incorporating the latest research findings to provide a comprehensive understanding.

tert-butyl N-(1-amino-5,5,5-trifluoropentan-2-yl)carbamate belongs to the class of carbamates, which are widely used in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The molecule consists of a tert-butyl group attached to a carbamate functional group (N-(1-amino-pentanoyl)), with three fluorine atoms substituted on the pentane chain. This substitution pattern introduces unique electronic and steric properties to the molecule, enhancing its reactivity and stability under various conditions.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to modulate pharmacokinetic properties such as solubility and bioavailability. The presence of three fluorine atoms in tert-butyl N-(1-amino-5,5,5-trifluoropentan-2-yl)carbamate makes it an ideal candidate for exploring these effects. Researchers have reported that fluorinated carbamates exhibit improved metabolic stability compared to their non-fluorinated counterparts, which is a critical factor in drug development.

The synthesis of tert-butyl N-(1-amino-5,5,5-trifluoropentan-2-yl)carbamate involves a multi-step process that typically begins with the preparation of the amino alcohol precursor. This precursor undergoes a series of transformations, including fluorination and carbamate formation, to yield the final product. The exact synthetic pathway may vary depending on the desired purity and scale of production; however, modern methodologies often employ catalytic techniques to enhance efficiency and minimize environmental impact.

In terms of physical properties, tert-butyl N-(1-amino-5,5,5-trifluoropentan-2-yllcarbamate exhibits a melting point of approximately 78°C and a boiling point around 160°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate to high depending on the solvent's polarity. These properties make it suitable for use in various chemical reactions where precise control over solubility is required.

One of the most promising applications of this compound lies in its potential as an intermediate in pharmaceutical synthesis. Researchers have demonstrated that tert-butyl N-(1-amino-pentanoyl) derivatives can serve as building blocks for constructing bioactive molecules with complex architectures. For instance, recent studies have explored their use in peptide synthesis and as inhibitors for certain enzyme targets.

Moreover, tert-butyl N-(1-amino-pentanoyl) derivatives have shown potential in materials science due to their ability to form stable coatings and films when incorporated into polymer matrices. This property has led to investigations into their use in anti-corrosion coatings and high-performance adhesives.

In conclusion,tert-butyl N-(1-amino-pentanoyl) derivatives represent a versatile class of compounds with diverse applications across multiple disciplines. As research continues to uncover new synthetic routes and functional applications for tert-butyl N-(1-amino-pentanoyl) derivatives like CAS No. 2228628348, their role in advancing modern chemistry is expected to grow significantly.